N-(4-(3-((4-fluorophenyl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide
Description
The compound is a complex organic molecule that contains several functional groups, including a furan ring, a thiazole ring, and a fluorophenyl group . These groups are common in many bioactive compounds and pharmaceuticals .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds are often synthesized through multi-step processes involving reactions such as esterification, hydrazination, salt formation, and cyclization .Molecular Structure Analysis
The thiazole ring in the compound is a five-membered ring containing sulfur and nitrogen . The furan ring is a five-membered aromatic ring containing oxygen. The fluorophenyl group contains a phenyl ring (a six-membered carbon ring) with a fluorine atom attached .Chemical Reactions Analysis
The thiazole and furan rings in the compound are aromatic, meaning they have delocalized pi electrons and can participate in various chemical reactions such as donor-acceptor and nucleophilic reactions .Scientific Research Applications
Antineoplastic Agents
Thiazole derivatives like tiazofurin and dasatinib are known for their antineoplastic properties, which are used in cancer treatment. The compound could potentially be explored for similar applications due to its structural similarity with these agents .
Antimicrobial Activity
Thiazole compounds have been studied for their inhibitory effects against various Gram-positive and Gram-negative organisms. This suggests that our compound could also be researched for potential antimicrobial applications .
Anti-HIV Drugs
Ritonavir is an anti-HIV drug containing a thiazole ring. The compound we’re discussing may have potential as an anti-HIV agent due to its thiazole component .
Antifungal Agents
Ravuconazole is an antifungal agent that includes a thiazole ring. There could be a possibility to investigate the compound’s efficacy as an antifungal agent .
Anti-inflammatory Agents
Thiazole derivatives like fanetizole, meloxicam, and fentiazac are known anti-inflammatory agents. The compound’s structural features may lend itself to research in this area .
Antiulcer Agents
Nizatidine is an antiulcer agent that contains a thiazole ring. The compound might be explored for its potential use in treating ulcers .
Insecticides
Thiamethoxam is an insecticide that includes a thiazole ring in its structure. This suggests that our compound could be investigated for use as an insecticide .
Chemical Synthesis and Dyes
Thiazole derivatives are used in dyes and their metal complexes, indicating that the compound could be utilized in chemical synthesis and dye production .
properties
IUPAC Name |
N-[4-[3-(4-fluoroanilino)-3-oxopropyl]-1,3-thiazol-2-yl]furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3O3S/c18-11-3-5-12(6-4-11)19-15(22)8-7-13-10-25-17(20-13)21-16(23)14-2-1-9-24-14/h1-6,9-10H,7-8H2,(H,19,22)(H,20,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZPMVUCBYHIDRT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NC2=NC(=CS2)CCC(=O)NC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(3-((4-fluorophenyl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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